Cas no 209991-62-8 (3,4,5-Trifluorophenylacetic acid)

3,4,5-Trifluorophenylacetic acid Properties

Names and Identifiers

• 3,4,5-Trifluorophenylacetic acid
• 3,4,5-Trifluorobenzoic Acetic Acid
• 2-(3,4,5-trifluorophenyl)acetic acid
• 3,4,5-trifluoroacetic acid
• (3,4,5-Trifluorophenyl)aceticacid
• 3,4,5-Trifluorophenylaceticacid
• (3,4,5-trifluorophenyl)acetic acid
• Benzeneacetic acid, 3,4,5-trifluoro-
• 3,4,5-trifluorobenzene acetic acid
• 3,4,5-(trifluorophenyl)acetic acid
• PubChem7292
• KSC494I9J
• RARECHEM AL BO 0708
• PQGPUBAARWWOOP-UHFFFAOYSA-N
• 3,4,5-Trifluorobenzeneacetic acid
• SBB065960
• WT1663
• CS-W015910
• (3,4,5-Trifluorophenyl)acetic acid, AldrichCPR
• DTXSID70380725
• AC-23891
• SCHEMBL908287
• PS-10101
• SY009057
• FT-0614149
• EN300-1138814
• A24090
• MFCD00083532
• C8H5F3O2
• AM62270
• 209991-62-8
• AKOS005258487
• +Expand

• MDL： MFCD00083532
• InChIKey： PQGPUBAARWWOOP-UHFFFAOYSA-N
• Inchi： 1S/C8H5F3O2/c9-5-1-4(3-7(12)13)2-6(10)8(5)11/h1-2H,3H2,(H,12,13)
• SMILES： FC1C(=C(C([H])=C(C=1[H])C([H])([H])C(=O)O[H])F)F

Computed Properties

• Exact Mass: 190.024164g/mol
• Surface Charge: 0
• XLogP3: 1.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 190.024164g/mol
• Monoisotopic Mass: 190.024164g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 13
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.73100
• PSA: 37.30000
• Refractive Index: 1.488
• Boiling Point: 254.6°C at 760 mmHg
• Melting Point: 98-101℃
• Flash Point: 107.8°C
• Color/Form: White crystals
• Solubility: Not determined
• Density: 1.468

3,4,5-Trifluorophenylacetic acid Security Information

• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• HazardClass：IRRITANT

3,4,5-Trifluorophenylacetic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%